Cas no 876500-74-2 (5-TRIFLUOROMETHOXYBENZOTHIAZOLE)

5-Trifluoromethoxybenzothiazole is a fluorinated benzothiazole derivative characterized by the presence of a trifluoromethoxy (–OCF₃) substituent. This compound is of interest in pharmaceutical and agrochemical research due to the electron-withdrawing and lipophilic properties imparted by the trifluoromethoxy group, which can enhance metabolic stability and bioavailability. Its benzothiazole core serves as a versatile scaffold in medicinal chemistry, often utilized in the development of bioactive molecules. The compound's unique structural features make it a valuable intermediate for synthesizing heterocyclic compounds with potential applications in drug discovery and material science. Handling requires standard safety precautions due to its organic and fluorinated nature.
5-TRIFLUOROMETHOXYBENZOTHIAZOLE structure
876500-74-2 structure
Product Name:5-TRIFLUOROMETHOXYBENZOTHIAZOLE
CAS No:876500-74-2
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD06659662
CID:891261
PubChem ID:71433167
Update Time:2025-10-21

5-TRIFLUOROMETHOXYBENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

    • 5-TRIFLUOROMETHOXYBENZOTHIAZOLE
    • 5-(Trifluoromethoxy)benzothiazole (ACI)
    • SCHEMBL21536794
    • 5-(trifluoromethoxy)-1,3-benzothiazole
    • BS-44472
    • 5-(trifluoromethoxy) benzo[d]thiazole
    • E74439
    • CS-0457710
    • 876500-74-2
    • MFCD06659662
    • DB-350091
    • KUZWMMJBAFVTFG-UHFFFAOYSA-N
    • 5-(trifluoromethoxy)benzo[d]thiazole
    • MDL: MFCD06659662
    • Inchi: 1S/C8H4F3NOS/c9-8(10,11)13-5-1-2-7-6(3-5)12-4-14-7/h1-4H
    • InChI Key: KUZWMMJBAFVTFG-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C2C(SC=N2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 218.99700
  • Monoisotopic Mass: 218.99656941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.36000
  • LogP: 3.19490

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